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Get Quote

For preclinical drug testing, the oral route is common. The table below summarizes two primary methods for

oral administration in mice, highlighting a standard technique and a refined, stress-minimized alternative.

Method Key Steps Advantages Considerations

Standard
Gavage [1]

Substance delivered
via gavage tube into

the stomach.

Precise dosing; direct
delivery.

Technical skill required; can
cause stress/injury.

Voluntary
Oral (Jelly
Dosing) [2]

Drug incorporated into

flavored, gel-based
jelly; mice consume

voluntarily.

Minimal stress; no

specialized skills; suitable
for chronic studies and

glucose tolerance tests.

Requires training mice; drug

must be stable in jelly; ensure
complete consumption for

precise dosing.

Voluntary Oral Administration Protocol

This detailed protocol for voluntary oral administration using drug-infused jellies minimizes stress compared

to gavage [2].

Materials

Animals: Laboratory mice (e.g., C57BL/6, BALB/c).

Reagents: Gelatin powder, sucralose (non-caloric sweetener), flavoring essence (e.g., raspberry,
vanilla), test drug, vehicle solution (e.g., water, 0.1% Tween 80).
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Equipment: 24-well flat-bottom tissue culture plate (as jelly mold), spatula, scalpel, heating block or

stirrer, glass vials.

Jelly Preparation

Prepare 2% Sucralose Solution: Dissolve 2 g sucralose powder in 100 mL of water. Aliquot and
store at -20°C for up to 3 months [2].

Prepare 8% Gelatin Stock: Add 4 g gelatin powder to 50 mL of 2% sucralose solution in a glass
bottle. Heat to 55-60°C with stirring until the solution is clear. This stock can also be stored at -20°C

[2].
Prepare Drug/Vehicle Solutions:

Drug Solution: Dissolve or suspend the drug in the 2% sucralose solution. Include any
required solvents (e.g., 0.1% Tween 80) as needed for the drug [2].

Vehicle Solution: Prepare the same solution without the active drug [2].
Cast the Jellies: For one complete jelly (to be divided into 8 doses):

Add 450 μL of drug solution to one well of the 24-well plate.
Add 1,300 μL of clear, liquid gelatin stock to the same well.

Add 150 μL of flavoring essence.
Mix thoroughly with a spatula to ensure the drug is evenly distributed [2].

Set and Store: Cover the plate and refrigerate at 4°C for at least 3 hours until fully set. Jellies can be
stored at 4°C for several days, considering drug stability [2].

Dosing and Administration

Dose Calculation: Calculate the total drug amount per jelly based on the desired dose (mg/kg), the
average mouse body weight, and 8 doses per jelly. Example: For a 10 mg/kg dose in 30 g mice, one

jelly requires 2.4 mg of drug (10 mg/kg × 0.03 kg × 8 mice) [2].
Jelly Portioning: Cut the set jelly into 8 equal pieces. Each piece (approx. 0.24 cm³) is one dose [2].

Training and Dosing:
Training: Before the study, train mice to consume the vehicle jelly quickly.

Administration: Place one jelly piece into each mouse's home cage. Mice typically consume it
in less than one minute, ensuring timely and precise dosing [2].

Case Studies and Practical Applications
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The following examples from research demonstrate how these oral administration methods are applied in

different disease models.

Case Study 1: Testing a Compound for Osteoporosis

Compound: Delphinidin, a major anthocyanidin [1].

Model: Ovariectomized (OVX) mice, a model for postmenopausal bone loss [1].
Administration: Delphinidin was administered via oral gavage at 10 mg/kg/day [1].

Outcome: Oral administration significantly prevented bone loss by inhibiting excessive
osteoclastogenesis, demonstrating the compound's therapeutic potential [1].

Case Study 2: Evaluating an Herbal Extract for Dermatitis

Compound: Angelicae dahuricae Radix (ADR) extract [3].
Model: BALB/c mice with DNCB-induced atopic dermatitis-like skin lesions [3].

Administration: ADR was dissolved in distilled water and orally administered at 200 mg/kg [3].
Outcome: Treatment suppressed dermatitis progression, reducing skin thickness, immune cell

infiltration, and serum IgE levels [3].

Experimental Workflow

The diagram below outlines the key decision points and steps for planning and executing an oral

administration study in mice.
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Start: Plan Oral Administration

Define experimental needs:
- Acute vs. chronic study
- Need for precise timing
- Stress minimization

Select Administration Method

Voluntary Jelly Dosing

Stress reduction
is critical

Oral Gavage

Maximum dosing
precision required

Protocol: Train mice,
prepare drug jellies

Protocol: Use gavage tube
for direct delivery

Proceed to in-vivo study

Click to download full resolution via product page

Key Conclusions for Researchers

Method Choice is Critical: The voluntary jelly method is superior for chronic studies where animal
welfare is a priority, while gavage offers uncompromised dosing precision for acute experiments [2].

Dosing Consistency is Paramount: For the jelly method, ensure drug stability in the matrix and
confirm complete consumption by the animals to achieve reliable pharmacokinetic profiles [2].
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Model Relevance: Selecting the appropriate mouse strain and disease model (e.g., OVX for

osteoporosis, DNCB-induced for dermatitis) is fundamental to generating translatable data [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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